molecular formula C19H24FN3O2 B2444170 1-(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone CAS No. 1334374-77-4

1-(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone

Cat. No. B2444170
CAS RN: 1334374-77-4
M. Wt: 345.418
InChI Key: JCXRDNDXDPKXAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone is a useful research compound. Its molecular formula is C19H24FN3O2 and its molecular weight is 345.418. The purity is usually 95%.
BenchChem offers high-quality 1-(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed synthesis methodologies and characterized compounds with structural similarities, which can be applied to the synthesis of "1-(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone". For instance, Govindhan et al. (2017) synthesized a compound through a click chemistry approach and characterized it using spectroscopic techniques, highlighting the utility of these methodologies for structural confirmation and analysis of similar compounds Govindhan et al., 2017.

Pharmacokinetics

The pharmacokinetic nature of compounds with structural similarities has been evaluated to understand their biological applications. For example, the binding analysis between newly synthesized molecules and human serum albumin was carried out to comprehend the pharmacokinetics nature, which is crucial for the development of therapeutics Govindhan et al., 2017.

Antimicrobial Activities

The antimicrobial efficacy of compounds structurally related to "1-(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone" has been investigated. Gan et al. (2010) designed and synthesized azole-containing piperazine derivatives, showing that most compounds exhibited moderate to significant antibacterial and antifungal activities Gan et al., 2010.

properties

IUPAC Name

1-[4-[(2-ethylimidazol-1-yl)methyl]piperidin-1-yl]-2-(4-fluorophenoxy)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24FN3O2/c1-2-18-21-9-12-23(18)13-15-7-10-22(11-8-15)19(24)14-25-17-5-3-16(20)4-6-17/h3-6,9,12,15H,2,7-8,10-11,13-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JCXRDNDXDPKXAS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC=CN1CC2CCN(CC2)C(=O)COC3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(4-fluorophenoxy)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.